Cas no 878988-15-9 (1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole
• CAS No: 878988-15-9
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5970758
• PubChem ID: 3974102
• Update Time: 2025-05-20

1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole
• 1-[3-(4-methoxyphenoxy)propyl]-2-methyl-1H-benzimidazole
• 1H-Benzimidazole, 1-[3-(4-methoxyphenoxy)propyl]-2-methyl-
• AKOS002230313
• F1670-0182
• 1-[3-(4-methoxyphenoxy)propyl]-2-methylbenzimidazole
• 878988-15-9
• 1-[3-(4-methoxyphenoxy)propyl]-2-methyl-1H-1,3-benzodiazole
• CCG-350146
• 1-(3-(4-methoxyphenoxy)propyl)-2-methyl-1H-benzo[d]imidazole

• Inchi： 1S/C18H20N2O2/c1-14-19-17-6-3-4-7-18(17)20(14)12-5-13-22-16-10-8-15(21-2)9-11-16/h3-4,6-11H,5,12-13H2,1-2H3
• InChI Key： CPRSUJGUTQXBJJ-UHFFFAOYSA-N
• SMILES： C1(C)N(CCCOC2=CC=C(OC)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 296.152
• Monoisotopic Mass: 296.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 499.5±25.0 °C(Predicted)
• pka: 5.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole

Professional Introduction to 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole (CAS No. 878988-15-9)

1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole, identified by its CAS number 878988-15-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzodiazole core and an extended aliphatic chain with a methoxy-substituted phenyl group suggests diverse chemical and pharmacological properties that make it a subject of extensive research.

The benzodiazole moiety is well-known for its role in the development of anxiolytics, sedatives, and anticonvulsants. The structural modification of benzodiazole derivatives has been a key focus in efforts to enhance their therapeutic efficacy while minimizing side effects. In the case of 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole, the introduction of the 4-methoxyphenoxypropyl side chain introduces additional complexity that may influence its pharmacokinetic and pharmacodynamic profiles. This modification could potentially alter binding affinities to target receptors, metabolic pathways, and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. The use of high-throughput screening and virtual screening techniques has accelerated the discovery process for novel drug candidates. 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole has been subjected to various computational studies to evaluate its interactions with biological targets. These studies suggest that the compound may exhibit binding properties relevant to serotonin receptors, which are implicated in mood regulation and anxiety disorders.

In vitro studies have begun to explore the potential therapeutic effects of 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole. Initial results indicate that this compound may possess anxiolytic properties comparable to those of established benzodiazolones but with a potentially reduced risk of tolerance and dependence. The methoxy group on the phenyl ring is believed to play a crucial role in modulating receptor interactions, thereby influencing the compound's overall pharmacological activity.

The synthesis of 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is essential for achieving high yields and purity levels necessary for subsequent pharmacological evaluation.

The pharmacokinetic profile of any novel compound is critical for its clinical applicability. Studies on 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole have begun to address its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which may influence its bioavailability across different tissues. Additionally, metabolic studies indicate that the compound undergoes biotransformation via cytochrome P450 enzymes, which could impact its half-life and potential drug-drug interactions.

The safety profile of any pharmaceutical candidate must be thoroughly evaluated before clinical translation. Toxicological studies on 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole have been conducted to assess potential adverse effects at various doses. These studies include acute toxicity tests as well as chronic exposure assessments to identify any long-term health risks associated with the compound. Preliminary findings suggest that the compound is well-tolerated at therapeutic doses but may exhibit mild sedative effects at higher concentrations.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning algorithms have been trained on vast datasets containing structural and pharmacological information to predict the potential success of novel molecules. In the context of 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole, AI-driven platforms have been used to identify optimal synthetic routes and predict binding affinities with high accuracy.

The future direction of research on 1-3-(4-methoxyphenoxy)propyl-2-methyl-1H-1,3-benzodiazole includes further exploration of its mechanism of action and development into a clinical candidate for treating anxiety-related disorders. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through preclinical testing and eventual human trials. The insights gained from these studies will not only contribute to our understanding of benzodiazole derivatives but also provide new avenues for therapeutic intervention.